![molecular formula C9H11NO4 B6239295 2-[(furan-2-yl)formamido]butanoic acid CAS No. 436855-65-1](/img/no-structure.png)
2-[(furan-2-yl)formamido]butanoic acid
Description
2-[(furan-2-yl)formamido]butanoic acid is a chemical compound with the CAS Number: 436855-65-1 . It has a molecular weight of 197.19 . The IUPAC name for this compound is 2-(2-furoylamino)butanoic acid . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H11NO4/c1-2-6(9(12)13)10-8(11)7-4-3-5-14-7/h3-6H,2H2,1H3,(H,10,11)(H,12,13) . This code provides a specific textual representation of the molecule’s structure.Physical And Chemical Properties Analysis
The melting point of this compound is between 105-108 degrees Celsius . It is a powder at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(furan-2-yl)formamido]butanoic acid involves the reaction of furan-2-carboxylic acid with butanoyl chloride to form 2-(butanoyloxy)furan-2-carboxylic acid, which is then reacted with ammonia to form 2-[(furan-2-yl)formamido]butanoic acid.", "Starting Materials": [ "Furan-2-carboxylic acid", "Butanoyl chloride", "Ammonia" ], "Reaction": [ "Step 1: Furan-2-carboxylic acid is reacted with butanoyl chloride in the presence of a base such as triethylamine to form 2-(butanoyloxy)furan-2-carboxylic acid.", "Step 2: 2-(Butanoyloxy)furan-2-carboxylic acid is then reacted with ammonia in the presence of a catalyst such as palladium on carbon to form 2-[(furan-2-yl)formamido]butanoic acid." ] } | |
CAS RN |
436855-65-1 |
Molecular Formula |
C9H11NO4 |
Molecular Weight |
197.2 |
Purity |
95 |
Origin of Product |
United States |
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